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Compound of Interest

Compound Name:
2-Methyl-4-

(trifluoromethoxy)phenol

Cat. No.: B144101 Get Quote

In-depth Technical Guide: 2-Methyl-4-
(trifluoromethoxy)phenol
Notice to the Reader: Extensive research for "2-Methyl-4-(trifluoromethoxy)phenol" has

revealed a significant scarcity of publicly available data. This compound is not listed in the

catalogs of major chemical suppliers with available pricing and stock information for research

purposes. Furthermore, there is a lack of scientific literature detailing its synthesis, biological

activity, or use in experimental protocols. Therefore, the creation of a comprehensive technical

guide with detailed experimental procedures and signaling pathways, as originally requested, is

not feasible at this time.

It is crucial to distinguish between the requested compound, 2-Methyl-4-
(trifluoromethoxy)phenol (with an -OCF₃ group), and its more researched isomer, 2-Methyl-4-

(trifluoromethyl)phenol (with a -CF₃ group). The presence of an oxygen atom in the

trifluoromethoxy group significantly alters the electronic and steric properties of the molecule

compared to the trifluoromethyl group, leading to different chemical and biological

characteristics.

2-Methyl-4-(trifluoromethoxy)phenol: Current Status
While direct supplier listings and research articles are not readily available, "2-Methyl-4-
(trifluoromethoxy)phenol" is mentioned as a related substance in the context of the synthesis
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of other trifluoromethoxy compounds. This suggests that the compound is known to exist, likely

as a chemical intermediate, but is not commonly available for general research purchase.

Due to the absence of published research, no information can be provided on its biological

activity, potential applications in drug development, or any associated signaling pathways.

Alternative Compound: 2-Methyl-4-
(trifluoromethyl)phenol
As a potential alternative for research consideration, this section provides information on the

isomeric compound, 2-Methyl-4-(trifluoromethyl)phenol (CAS Number: 77227-90-8). This

compound is more readily available from various chemical suppliers.

Price and Availability
The price and availability of 2-Methyl-4-(trifluoromethyl)phenol can vary between suppliers and

are dependent on the desired quantity and purity. Researchers are advised to consult the

websites of chemical suppliers for current pricing. The following table summarizes general

availability from select suppliers.

Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich 96% Inquire for sizes
Sign-in required for

pricing.[1]

Frontier Specialty

Chemicals
High Purity

Bulk and smaller sizes

available upon

request.

-

BenchChem High Purity
Available for research

applications.

Serves as a building

block in synthetic

organic chemistry.[2]

Physicochemical Properties
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Property Value Reference

CAS Number 77227-90-8 [1][2][3]

Molecular Formula C₈H₇F₃O -

Molecular Weight 176.14 g/mol [1]

Physical Form Liquid [1]

Storage Temperature 2-8°C, under inert atmosphere [1]

Applications in Research
2-Methyl-4-(trifluoromethyl)phenol primarily serves as a versatile building block in synthetic

organic chemistry.[2] The trifluoromethyl group is a key structural motif in many pharmaceutical

and agrochemical compounds due to its ability to enhance properties such as:

Lipophilicity: Improving membrane permeability and absorption.

Metabolic Stability: Blocking metabolic oxidation at the site of fluorination.

Binding Affinity: Altering the electronic nature of the molecule to enhance interactions with

biological targets.[2]

This compound is of interest in environmental chemistry for studying the fate and stability of

fluorinated compounds, which are transformation products of some pharmaceuticals and

agrochemicals.[2]

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically utilizing 2-Methyl-4-

(trifluoromethyl)phenol are not widely published. However, general synthesis methods for

related trifluoromethyl-substituted phenols can be found in the patent literature. These typically

involve multi-step reactions starting from precursors like 3,4-dichlorobenzotrifluoride or

involving the modification of other substituted phenols.[4]

A general workflow for a potential application of a phenolic compound in drug discovery is

outlined below.
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A generalized workflow for the utilization of a chemical building block in early-stage drug
discovery.

Signaling Pathways
There is currently no published research that directly links 2-Methyl-4-(trifluoromethyl)phenol to

specific biological signaling pathways. Research on other phenolic compounds suggests a

wide range of potential biological activities, including antimicrobial and antioxidant effects,

which are often mediated through mechanisms like the disruption of cell membranes or the

scavenging of reactive oxygen species.[5] However, these are general properties of the phenol

class and have not been specifically demonstrated for this compound.

Conclusion
While a comprehensive technical guide for "2-Methyl-4-(trifluoromethoxy)phenol" cannot be

provided due to a lack of available data, this document has summarized the current state of

knowledge. For researchers in need of a compound with similar structural features, the more

readily available isomer, "2-Methyl-4-(trifluoromethyl)phenol," may serve as a potential starting

point for investigation. It is imperative for researchers to verify the specific properties and

activities of any compound through their own experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2-Methyl-4-(trifluoromethoxy)phenol" price and
availability for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144101#2-methyl-4-trifluoromethoxy-phenol-price-
and-availability-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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